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Compound of Interest

Compound Name: lodine-131

L Get Quote

Cat. No.: B157037

This document provides comprehensive, step-by-step guidance for researchers, scientists, and
drug development professionals on the safe handling and disposal of lodine-131 (I-131).
Adherence to these procedures is critical for minimizing radiation exposure and ensuring a safe
laboratory environment.

Personal Protective Equipment (PPE)

When handling lodine-131, the following personal protective equipment is mandatory. It is
recommended to wear two pairs of disposable gloves, changing the outer layer if contamination
is suspected.[1]

PPE Item Specification Purpose
Protects skin and personal
Lab Coat Standard laboratory coat ) o
clothing from contamination.
Impervious, disposable (two Prevents skin contact with I-
Gloves

pairs recommended)

131.[1]

Safety Glasses

Standard safety glasses

Protects eyes from splashes.

Dosimetry Badges

Whole body and ring

dosimeters

Monitors radiation exposure to

the body and extremities.[2]

Operational Plan for Handling lodine-131
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All work with lodine-131 must be conducted in designated areas and follow strict protocols to
minimize exposure and prevent contamination.

1. Designated Work Area:

o All operations involving I-131 must be performed in a fume hood or glove box approved by
the Radiation Safety Officer (RSO).[3]

e The work area must be equipped with charcoal filters to trap volatile radioiodine.[3]
o Clearly mark the designated radioactive material use area with tape.[2]

o Cover bench tops with plastic-backed absorbent paper, which should be changed regularly
or if contaminated.[2][4]

2. Handling Procedures:

o Always wear the required PPE, including a lab coat and double gloves.[1][5]

e Use tools to handle vials and other materials to minimize direct contact.[1]

e Open stock vials of I-131 slowly and carefully to prevent the release of volatile radioiodine.[1]

e Vent stock and reaction vials through an activated charcoal-filled syringe trap during
iodination procedures.[5]

» Avoid acidifying solutions containing 1-131 as this increases its volatility.[1]
» Store I-131 solutions at room temperature, as frozen solutions can enhance volatility.[1]
3. Monitoring:

o Athyroid bioassay is required after working with >1.0 mCi of 1-131 on an open bench or
>10.0 mCi in a fume hood.[5]

e Regularly monitor hands, lab coat, shoes, and the work area with a G-M survey meter.[5]

o Perform wipe tests to detect removable contamination.[5]
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Disposal Plan for lodine-131 Waste

Proper segregation and disposal of radioactive waste are crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:
e Segregate radioactive waste from non-radioactive waste.

o Keep a separate, labeled container for all I-131 contaminated solid waste, such as gloves,
absorbent paper, and vials.

¢ Do not mix radioactive waste with other hazardous materials (e.g., chemical or biological
waste).[4]

2. Solid Waste Disposal:

o Place all solid radioactive waste in a designated, shielded container.

o The container must be clearly labeled with the radioisotope (I-131), activity level, and date.
» Store the waste in a secure, designated radioactive waste storage area.

3. Liquid Waste Disposal:

e Do not pour measurable quantities of I-131 down the drain.[4]

o Collect liquid waste in a labeled, sealed, and shielded container.

e A solution of sodium thiosulfate can be used to stabilize unreacted radioiodine before
disposal.[1]

4. Decay-in-Storage:
e Due to its relatively short half-life of about 8 days, I-131 waste can be stored for decay.[3][5]

o After 10 half-lives (approximately 80 days), the activity of the waste will be reduced to less
than 0.1% of its original level.
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o Before disposal as regular waste, the decayed waste must be monitored to ensure its

radioactivity is indistinguishable from background radiation.

Quantitative Data for lodine-131

The following tables summarize key quantitative data for lodine-131.

Table 1: Physical and Radiological Properties of lodine-131

Property Value

Half-Life 8.02 days

Decay Mode Beta and Gamma emission
Primary Beta Energy (Max) 606 keV[5]

Primary Gamma Energy 364 keV

Specific Gamma Ray Constant

0.22 mR/hr per mCi at 1 meter[5]

Maximum Beta Range in Water 2 mm[5]
Maximum Beta Range in Air 165 cml[5]
Table 2: Regulatory and Action Levels
Parameter Threshold Action Required
Thyroid Bioassay > 1.0 mCi (open bench) Required after handling[5]

> 10.0 mCi (fume hood)

Required after handling[5]

Dosimetry

] Whole body and ring
>5mCi ] ]
dosimeters required[5]

Unrestricted Area Removable

Contamination Limit

200 dpm / 100 cm? Decontamination required if
m cm
’ exceeded[5]
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Experimental Protocol: lodine-131 Spill
Decontamination

This protocol outlines the step-by-step procedure for managing a minor lodine-131 spill. For
major spills, evacuate the area and contact the Radiation Safety Officer immediately.

1. Immediate Response: 1.1. Notify all personnel in the immediate area of the spill. 1.2. If the
spill involves skin or clothing, remove contaminated clothing and wash the affected skin area
with lukewarm water and mild soap. 1.3. Cordon off the spill area to prevent the spread of
contamination.

2. Decontamination Procedure: 2.1. Wear appropriate PPE: lab coat, double gloves, safety
glasses, and shoe covers. 2.2. Use absorbent paper to gently cover the spill, working from the
outside in to prevent spreading. 2.3. Apply a solution of 0.1 M Nal, 0.1 M NaOH, and 0.1 M
Na2S203 to chemically stabilize the 1-131.[5] 2.4. Place all contaminated absorbent materials
into a designated radioactive waste bag. 2.5. Clean the spill area with a decontaminating
solution. 2.6. After cleaning, perform a wipe test and use a survey meter to check for residual
contamination. 2.7. Repeat the decontamination process until the area is below the removable
contamination limit of 200 dpm/100 cm?.[5]

3. Post-Decontamination: 3.1. Dispose of all contaminated materials in the designated [-131
waste container. 3.2. Monitor yourself for any contamination before leaving the area. 3.3.
Document the spill and the decontamination procedure in the laboratory records.

Visual Workflow and Decision Diagrams

The following diagrams illustrate the standard workflow for handling lodine-131 and the
decision-making process for a spill response.
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Caption: Standard workflow for handling lodine-131 in a laboratory setting.
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Caption: Decision-making workflow for responding to an lodine-131 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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